Cas no 1343906-92-2 (2,6-dimethyl-4-(pyrrolidine-3-carbonyl)morpholine)

• Product Name: 2,6-dimethyl-4-(pyrrolidine-3-carbonyl)morpholine
• CAS No: 1343906-92-2
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5573692
• Update Time: 2025-08-05

2,6-dimethyl-4-(pyrrolidine-3-carbonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-4-(pyrrolidine-3-carbonyl)morpholine
• Methanone, (2,6-dimethyl-4-morpholinyl)-3-pyrrolidinyl-

• Inchi： 1S/C11H20N2O2/c1-8-6-13(7-9(2)15-8)11(14)10-3-4-12-5-10/h8-10,12H,3-7H2,1-2H3
• InChI Key： KZEQQPAYKLWKMN-UHFFFAOYSA-N
• SMILES： C(N1CC(C)OC(C)C1)(C1CCNC1)=O

Experimental Properties

• Density: 1.058±0.06 g/cm3(Predicted)
• Boiling Point: 361.1±42.0 °C(Predicted)
• pka: 9.81±0.10(Predicted)

Additional information on 2,6-dimethyl-4-(pyrrolidine-3-carbonyl)morpholine

Professional Introduction to Compound with CAS No. 1343906-92-2 and Product Name: 2,6-dimethyl-4-(pyrrolidine-3-carbonyl)morpholine

The compound with the CAS number 1343906-92-2 and the product name 2,6-dimethyl-4-(pyrrolidine-3-carbonyl)morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of 2,6-dimethyl-4-(pyrrolidine-3-carbonyl)morpholine incorporates a morpholine ring linked to a pyrrolidine moiety, which is a common motif in drug design, particularly for modulating biological pathways.

Recent research has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The presence of both dimethyl and carbonyl functional groups in the structure suggests that this compound may exhibit a range of chemical reactivities, making it a versatile intermediate in synthetic chemistry. The morpholine ring, known for its stability and ability to form hydrogen bonds, enhances the compound's solubility and bioavailability, which are critical factors in drug development.

In the realm of medicinal chemistry, 2,6-dimethyl-4-(pyrrolidine-3-carbonyl)morpholine has been explored for its potential role in inhibiting various enzymatic targets. Studies have shown that morpholine derivatives can interact with enzymes involved in inflammation and pain signaling pathways. The pyrrolidine moiety further contributes to the compound's pharmacological profile by providing a site for selective binding to biological targets. This dual functionality makes it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research indicates that morpholine derivatives can cross the blood-brain barrier, a crucial property for central nervous system (CNS) drugs. The structural features of 2,6-dimethyl-4-(pyrrolidine-3-carbonyl)morpholine suggest that it may modulate neurotransmitter systems, offering a promising approach to developing treatments for conditions such as epilepsy and neurodegenerative diseases.

The synthesis of 2,6-dimethyl-4-(pyrrolidine-3-carbonyl)morpholine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyrrolidine-3-carbonyl group into the morpholine ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process and improve efficiency.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions of 2,6-dimethyl-4-(pyrrolidine-3-carbonyl)morpholine with biological targets. These studies provide valuable insights into the compound's pharmacophore and help in designing analogs with enhanced potency and selectivity. The integration of experimental data with computational methods has become an indispensable tool in modern drug discovery.

The pharmacokinetic properties of this compound are also under investigation. Preliminary studies suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This is particularly important for ensuring that the drug reaches its target site at effective concentrations while minimizing side effects. Further studies are needed to fully characterize these properties and optimize dosage regimens.

In conclusion, 2,6-dimethyl-4-(pyrrolidine-3-carbonyl)morpholine represents a promising candidate for therapeutic applications due to its unique structural features and potential biological activities. Its synthesis involves sophisticated organic chemistry techniques, and its pharmacological profile suggests applications in treating neurological disorders among other conditions. Continued research into this compound will likely yield valuable insights into its mechanisms of action and lead to novel therapeutic interventions.